1-Phenyl-5-[3-(1,2,5-thiadiazol-3-yloxy)pyrrolidin-1-yl]pentane-1,5-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-Phenyl-5-[3-(1,2,5-thiadiazol-3-yloxy)pyrrolidin-1-yl]pentane-1,5-dione, also known as TDZD-8, is a potent and selective inhibitor of glycogen synthase kinase-3 (GSK-3). GSK-3 is a serine/threonine kinase that plays a crucial role in various cellular processes, including glycogen metabolism, cell cycle regulation, and apoptosis. The inhibition of GSK-3 by TDZD-8 has been shown to have numerous potential applications in scientific research.
Scientific Research Applications
Medicinal Chemistry: Anticancer Potential
In medicinal chemistry, thiadiazole derivatives like 1-Phenyl-5-[3-(1,2,5-thiadiazol-3-yloxy)pyrrolidin-1-yl]pentane-1,5-dione have been explored for their anticancer properties. Studies have synthesized analogues with thiadiazole moieties and assessed their antiproliferative activities. Some compounds have shown efficacy within the IC50 range of 1 to 7 μM, indicating potential as cancer therapeutics .
Antimicrobial Activity
These compounds have also been tested for antimicrobial activity against various bacterial and fungal strains. The results have indicated potent activity against selected strains, with MIC ranges of 3.58 to 8.74 µM. This suggests their use in developing new antimicrobial agents, particularly for drug-resistant strains .
Antioxidant Properties
The antioxidant potential of thiadiazole derivatives has been evaluated using assays like DPPH (free radical scavenging method). Some analogues have demonstrated significant antioxidant activity, which is crucial in preventing oxidative stress-related diseases .
Agricultural Applications: Plant Growth Regulators
Thiadiazuron, a related compound, has been used as a plant growth regulator. However, its safety and the metabolites formed during biotransformation in plants like kiwifruits have been a concern. Research in this area focuses on the identification and safety assessment of such compounds and their metabolites .
Biotechnology: Cytotoxicity Assessment
In biotechnology, the cytotoxicity of these compounds is assessed to determine their safety profile. For instance, sulforhodamine B assays against normal Chinese hamster ovary (CHO) cells are conducted to measure the IC50 values, which are indicative of the compound’s toxicity .
Environmental Science: Impact Assessment
The impact of thiadiazole derivatives on the environment, particularly when used as plant growth regulators, is studied to ensure they do not pose a risk to consumers or the ecosystem. This involves analyzing the structure and metabolites of these compounds in various environmental samples .
properties
IUPAC Name |
1-phenyl-5-[3-(1,2,5-thiadiazol-3-yloxy)pyrrolidin-1-yl]pentane-1,5-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19N3O3S/c21-15(13-5-2-1-3-6-13)7-4-8-17(22)20-10-9-14(12-20)23-16-11-18-24-19-16/h1-3,5-6,11,14H,4,7-10,12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GSDUDWCYMAWMBS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1OC2=NSN=C2)C(=O)CCCC(=O)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.